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Compound of Interest
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Cat. No.: B10830512 Get Quote

Essential Safety and Handling Guide for Gp91ds-tat
For researchers, scientists, and drug development professionals working with Gp91ds-tat, a
potent and specific inhibitor of NADPH oxidase 2 (Nox2), adherence to strict safety protocols is

paramount.[1][2][3] This guide provides essential information on personal protective equipment

(PPE), handling procedures, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
While Gp91ds-tat is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is recommended that all chemicals be handled with caution.[4]

The full toxicological properties of this peptide may not have been thoroughly investigated.[4]

Therefore, the following standard PPE is mandatory when handling Gp91ds-tat:

PPE Category Item Specification

Eye Protection Safety Glasses
Must be worn at all times to

protect from splashes.

Hand Protection Disposable Gloves
Nitrile or latex gloves are

suitable. Change frequently.

Body Protection Laboratory Coat
Should be fully buttoned to

protect skin and clothing.
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Safe Handling and Storage
Gp91ds-tat is typically supplied as a lyophilized powder and should be stored at -20°C in a

tightly sealed container in a dry, well-ventilated area.[4][5] Before use, allow the vial to warm to

room temperature to prevent condensation.[5] When preparing solutions, it is recommended to

work in a laminar flow hood to maintain sterility, especially for cell culture and in vivo

experiments. For in vivo studies, the peptide is often dissolved in sterile saline.[1]

Spill and Disposal Procedures
In the event of a spill, absorb the material with an inert absorbent material and dispose of it in a

sealed container. The area should then be decontaminated. All waste materials, including

empty vials, used gloves, and other contaminated disposables, should be placed in a

designated chemical waste container and disposed of in accordance with local, state, and

federal regulations.

Experimental Workflow for Handling Gp91ds-tat
The following diagram outlines the general workflow for handling Gp91ds-tat from receipt to

experimental use and final disposal. This procedural guidance is designed to minimize risk and

ensure the integrity of the experimental results.
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Gp91ds-tat Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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